Cas no 2411181-37-6 (Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate
• CAS No: 2411181-37-6
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 5943776
• PubChem ID: 146099544
• Update Time: 2025-10-29

Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2411181-37-6
• EN300-26607505
• methyl (2E)-4-[(3R)-3-(cyclopropylcarbamoyl)-1,2,3,4-tetrahydroisoquinolin-2-yl]-4-oxobut-2-enoate
• Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate

• Inchi： 1S/C18H20N2O4/c1-24-17(22)9-8-16(21)20-11-13-5-3-2-4-12(13)10-15(20)18(23)19-14-6-7-14/h2-5,8-9,14-15H,6-7,10-11H2,1H3,(H,19,23)/b9-8+/t15-/m1/s1
• InChI Key： OTPPYHHMQAOSCO-XVJNWHFHSA-N
• SMILES： O=C([C@H]1CC2C=CC=CC=2CN1C(/C=C/C(=O)OC)=O)NC1CC1

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.7Ų

Additional information on Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate

Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate (CAS No. 2411181-37-6): A Comprehensive Overview

Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate, identified by its CAS number 2411181-37-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The chemical structure of Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate incorporates several key functional groups that contribute to its unique properties. The presence of an isoquinoline core, a well-known scaffold in medicinal chemistry, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the cyclopropylcarbamoyl moiety introduces a rigid structure that can influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse pharmacological profiles. These compounds have been explored for their activities in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific configuration of Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate, particularly the (3R) stereocenter, is believed to play a crucial role in determining its biological efficacy.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the isoquinoline ring system and the cyclopropylcarbamoyl group creates a versatile platform for further chemical modification. This flexibility allows researchers to fine-tune the properties of the molecule, such as solubility, metabolic stability, and target interaction, to optimize its therapeutic potential.

Recent studies have highlighted the importance of stereochemistry in the design of bioactive molecules. The (3R) configuration in Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-1H-isoquinolin-2-yl]-4-oxobut-2-enoate is particularly noteworthy, as it has been shown to enhance binding affinity and reduce off-target effects in several pharmacological contexts. This underscores the significance of careful structural design in the development of novel drugs.

The synthesis of Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3,4-dihydro-lH-isoquinolin-l 2 -y l ] - 4 - oxobut - 2 - enoate involves multi-step organic transformations that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereoselectivity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability.

In addition to its structural complexity, Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3 , 4 - dihydro-l H - isoquinolin - 2 - y l ] - 4 - oxobut - 2 - enoate has shown promise in preclinical studies. These investigations have revealed potential activities against various disease-related targets, including enzymes involved in signal transduction and transcriptional regulation. The compound's ability to modulate these pathways suggests its utility in treating conditions such as cancer and inflammatory diseases.

The pharmacokinetic profile of Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3 , 4 - dihydro-l H - isoquinolin - 2 - y l ] - 4 - oxobut - 2 - enoate is another critical aspect that has been studied extensively. Understanding how the molecule is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic use. Preliminary data indicate that this compound exhibits favorable pharmacokinetic properties, which could enhance its clinical applicability.

The future direction of research on Methyl (E)-4-[(3R)-3-(cyclopropylcarbamoyl)-3 , 4 - dihydro-l H - isoquinolin - 2 - y l ] - 4 - oxobut - 2 - enoate is likely to focus on further exploration of its biological activities and development of novel derivatives with improved properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process.

In conclusion, Methyl (E)-[< strong > ( 31 ) strong > — 30 . [‘ ‘]—‘ ‘—‘ ‘]—‘ ‘—‘ ‘]—‘ ‘—‘ ‘]—‘ ‘—‘ ‘]—‘ , an important compound with CAS number < strong >2411181 strong > [‘ ‘]—[‘ ‘], represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this molecule is poised to play a crucial role in addressing unmet medical needs.